Cas no 2172458-59-0 (1-(1-hydroxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(1-hydroxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172458-59-0
• MF: C₈H₁₁F₃N₄O₂
• MW: 252.193751573563
• CID: 5568316
• PubChem ID: 165596253
• Update Time: 2025-05-19

1-(1-hydroxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1594329
• 2172458-59-0
• 1-(1-hydroxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C8H11F3N4O2/c1-2-4(3-16)15-6(8(9,10)11)5(7(12)17)13-14-15/h4,16H,2-3H2,1H3,(H2,12,17)
• InChI Key： IGXLYASOTKEIBZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=O)N=NN1C(CO)CC)(F)F

Computed Properties

• Exact Mass: 252.08341009g/mol
• Monoisotopic Mass: 252.08341009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 94Ų

Additional information on 1-(1-hydroxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide

Compound CAS No 2172458-59-0: 1-(1-Hydroxybutan-2-yl)-5-(Trifluoromethyl)-1H-1,2,3-Triazole-4-Carboxamide

The compound with CAS No 2172458-59-0, known as 1-(1-hydroxybutan-2-yl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a triazole ring system, a trifluoromethyl group, and a hydroxybutanoyl substituent. These structural features contribute to its distinctive chemical properties and biological activity.

The triazole ring is a heterocyclic aromatic structure that is widely used in pharmaceuticals due to its stability and ability to form hydrogen bonds. The presence of the trifluoromethyl group adds electron-withdrawing effects, enhancing the compound's lipophilicity and potentially improving its bioavailability. Additionally, the hydroxybutanoyl group introduces hydroxyl functionality, which can participate in various chemical reactions and interactions within biological systems.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure suggests that it could serve as a lead compound for designing new drugs targeting specific biological pathways. For instance, the triazole ring has been shown to interact with various protein targets, making it a valuable component in medicinal chemistry. Furthermore, the trifluoromethyl group has been associated with increased metabolic stability in some drug candidates, which is a critical factor in drug design.

From a synthetic perspective, the compound can be synthesized through a combination of nucleophilic substitution and cyclization reactions. The synthesis involves the reaction of an appropriate carboxylic acid derivative with a triazole intermediate. The introduction of the hydroxybutanoyl group requires careful control of reaction conditions to ensure optimal yields and purity. Researchers have explored various synthetic routes to optimize the production of this compound, with recent advancements focusing on green chemistry principles to minimize environmental impact.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a bioisostere or structural analog makes it useful in exploring new chemical space for drug discovery. Additionally, its unique combination of functional groups allows for further derivatization to create libraries of related compounds for high-throughput screening. Recent research has also explored its potential as an inhibitor of certain enzymes or receptors, highlighting its role in therapeutic development.

The compound's properties also make it suitable for use in agrochemicals and materials science. For example, its lipophilicity could be advantageous in designing pesticides or herbicides with improved efficacy. In materials science, the triazole ring's aromaticity and stability could be exploited in creating advanced materials with specific electronic properties.

Looking ahead, ongoing research aims to further elucidate the compound's mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. The integration of computational chemistry tools with experimental studies will likely accelerate the discovery of novel applications for this compound.

In conclusion, CAS No 2172458-59-0 represents a versatile and promising compound with applications spanning multiple disciplines. Its unique structure and functional groups position it as a valuable tool in drug discovery, agrochemicals, and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to scientific advancement.